Cas no 457897-85-7 (Benzenamine,4-[(2S)-2-oxiranylmethoxy]-)

Benzenamine,4-[(2S)-2-oxiranylmethoxy]- structure
457897-85-7 structure
Product Name:Benzenamine,4-[(2S)-2-oxiranylmethoxy]-
CAS No:457897-85-7
MF:C9H11NO2
MW:165.189142465591
CID:327943
PubChem ID:28875323
Update Time:2025-04-19

Benzenamine,4-[(2S)-2-oxiranylmethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[(2S)-2-oxiranylmethoxy]-
    • Benzenamine, 4-[(2S)-oxiranylmethoxy]- (9CI)
    • DTXSID10651724
    • SCHEMBL13948475
    • 457897-85-7
    • 4-{[(2S)-Oxiran-2-yl]methoxy}aniline
    • Inchi: 1S/C9H11NO2/c10-7-1-3-8(4-2-7)11-5-9-6-12-9/h1-4,9H,5-6,10H2/t9-/m1/s1
    • InChI Key: ALBWDNPLQOJPCK-SECBINFHSA-N
    • SMILES: O1C[C@H]1COC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 47.8Ų
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